Cas no 92248-01-6 (1-(Benzo[d][1,3]dioxol-5-yl)cyclohexanecarbonitrile)

• Product Name: 1-(Benzo[d][1,3]dioxol-5-yl)cyclohexanecarbonitrile
• CAS No: 92248-01-6
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 2150432
• Update Time: 2023-08-05

1-(Benzo[d][1,3]dioxol-5-yl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxol-5-yl)cyclohexanecarbonitrile
• 1-(Benzo[d][1,3]dioxol-5-yl)cyclohexanecarbonitrile

• Inchi： 1S/C14H15NO2/c15-9-14(6-2-1-3-7-14)11-4-5-12-13(8-11)17-10-16-12/h4-5,8H,1-3,6-7,10H2
• InChI Key： LXIJWDXSYWBQOL-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1(C#N)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 42.2